Cas no 1806009-90-4 (Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806009-90-4
• MF: C₉H₉F₃N₂O₄
• MW: 266.173972845078
• CID: 4833783
• Update Time: 2025-10-29

Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H9F3N2O4/c1-17-8(16)6-5(18-9(10,11)12)2-4(3-13)14-7(6)15/h2H,3,13H2,1H3,(H,14,15)
• InChI Key： POYJDVKWYLUCMO-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(CN)NC(C=1C(=O)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 440
• XLogP3: 0
• Topological Polar Surface Area: 90.6

Additional information on Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate is a complex organic compound with the CAS number 1806009-90-4. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry and biology due to their unique structural and functional properties. The compound's structure is characterized by a pyridine ring substituted with several functional groups, including an amino methyl group, a hydroxyl group, and a trifluoromethoxy group, along with a methyl ester at the 3-position of the ring.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of various functional groups. The amino methyl group at the 6-position introduces amine functionality, which can participate in hydrogen bonding and other non-covalent interactions. The hydroxyl group at the 2-position adds hydrophilic character to the molecule, enhancing its solubility in polar solvents. The trifluoromethoxy group at the 4-position is an electron-withdrawing substituent, which can influence the electronic properties of the pyridine ring and modulate its reactivity in chemical reactions. The methyl ester at the 3-position contributes to the overall polarity and stability of the molecule.

Recent studies have highlighted the potential applications of Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate in various fields. For instance, its unique combination of functional groups makes it a promising candidate for use as a ligand in coordination chemistry. The amino methyl group can act as a coordinating site for metal ions, enabling the formation of metal complexes with potential applications in catalysis and materials science. Additionally, the hydroxyl and trifluoromethoxy groups can influence the electronic and steric properties of these complexes, making them suitable for specific catalytic transformations.

In medicinal chemistry, this compound has been explored as a potential lead for drug development. The pyridine ring is known to exhibit bioactivity in many natural products and synthetic drugs. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to optimize pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent research has focused on evaluating its potential as an anti-inflammatory agent or as a component in drug delivery systems.

The synthesis of Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic strategies include nucleophilic aromatic substitution, coupling reactions, and esterification. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Studies have shown that its chemical stability and bioaccumulation potential depend on its functional groups. The trifluoromethoxy group, being highly electronegative, may influence its persistence in aquatic environments. However, further research is needed to fully assess its environmental impact.

In conclusion, Methyl 6-(aminomethyl)-2-hydroxy-4-(trifluoromethoxy)pyridine-3-carboxylate is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials, pharmaceuticals, and agrochemicals. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.